Cas no 3739-97-7 (Phosphorane,triphenyl[(trimethylsilyl)methylene]-)

• Product Name: Phosphorane,triphenyl[(trimethylsilyl)methylene]-
• CAS No: 3739-97-7
• Molecular Formula: C₂₂H₂₅SiP
• Molecular Weight: 348.4932
• CID: 319837
• PubChem ID: 138032

Phosphorane,triphenyl[(trimethylsilyl)methylene]- Properties

Names and Identifiers

• Phosphorane,triphenyl[(trimethylsilyl)methylene]-
• Phosphorane, triphenyl((trimethylsilyl)methylene)-
• triphenyl(trimethylsilylmethylidene)-λ⁵-phosphane
• DTXSID90190828
• 3739-97-7

• InChIKey： ISHNXDLSMXSZLD-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H25PSi/c1-24(2,3)19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-19H,1-3H3
• SMILES： C1(P(C2C=CC=CC=2)(C2C=CC=CC=2)=C[Si](C)(C)C)C=CC=CC=1

Computed Properties

• Exact Mass: 348.14645
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 348.146314
• Heavy Atom Count: 24
• Complexity: 377
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.66010
• PSA: 0
• Refractive Index: 1.573
• Boiling Point: 437.4°C at 760 mmHg
• Flash Point: 218.4°C
• Density: 1.04